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Compound of Interest

Compound Name: Anthraflavic acid

Cat. No.: B191064

Anthraflavic acid, also known as 2,6-dihydroxyanthraquinone, is a compound utilized in
various research and development applications.[1][2][3] While a valuable chemical, it presents
hazards that necessitate strict adherence to safety protocols to ensure the well-being of
laboratory personnel and the integrity of experimental outcomes. This guide provides essential,
immediate safety and logistical information, including operational and disposal plans for
researchers, scientists, and drug development professionals.

Hazard Identification and Personal Protective
Equipment (PPE)

Anthraflavic acid is classified as a hazardous substance that can cause skin irritation, serious
eye irritation, and may lead to respiratory irritation.[1][4][5] Therefore, the use of appropriate
Personal Protective Equipment (PPE) is mandatory when handling this chemical.

Summary of Hazard Classifications and Recommended PPE
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Recommended Personal
Hazard Classification GHS Codes Protective Equipment
(PPE)

Chemical-resistant gloves

(e.g., nitrile), lab coat, long

Skin Irritation H315
pants, and closed-toe shoes.
[21[41[6]1[7]
Safety glasses with side
shields or chemical splash
Serious Eye Irritation H319 goggles.[2][4][7] A face shield
is recommended when there is
a risk of splashing.[6][8]
A NIOSH-approved N95 dust
Specific Target Organ Toxicity mask or a respirator should be
(Single Exposure) - H335 used, especially when
Respiratory Irritation handling the powder form, to

avoid inhalation.[2][4]

Operational Plan: Step-by-Step Handling Protocol

Adherence to a standardized operational procedure is critical to minimize exposure and
prevent contamination.

1. Preparation and Engineering Controls:

o Work in a well-ventilated area, preferably within a certified chemical fume hood, to minimize
inhalation of dust particles.[7]

» Ensure that an emergency eyewash station and safety shower are readily accessible and
have been recently tested.[7][9]

o Gather all necessary materials, including Anthraflavic acid, solvents, and laboratory
equipment, before donning PPE.

2. Donning Personal Protective Equipment (PPE):
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e Gloves: Wear chemical-resistant gloves, such as nitrile gloves.[2][6][7] Inspect gloves for any
signs of damage before use.

o Eye and Face Protection: At a minimum, wear safety glasses with side shields.[7] When
there is a potential for splashing, wear chemical splash goggles and a face shield.[6][8]

o Respiratory Protection: Use a NIOSH-approved N95 dust mask or a respirator to prevent
inhalation of the powder.[2]

o Protective Clothing: A buttoned lab coat worn over long pants and closed-toe shoes is
required to protect the skin.[6][7][10]

3. Handling and Experimental Procedure:

« Handle Anthraflavic acid as a powder, carefully weighing and transferring the material to
avoid generating dust.

e When preparing solutions, slowly add the acid to the solvent to prevent splashing.[7]
o Keep all containers of Anthraflavic acid tightly sealed when not in use.[1]

4. Post-Handling and Decontamination:

e Wipe down the work area with an appropriate cleaning agent.

e Properly remove and dispose of contaminated gloves and any other disposable PPE.

e Wash hands thoroughly with soap and water after removing gloves and before leaving the
laboratory.[7]

First Aid Measures:

 After skin contact: Immediately wash with plenty of water and soap and rinse thoroughly.[1] If
skin irritation occurs, seek medical advice.[4]

o After eye contact: Rinse the opened eye for several minutes under running water.[1] If eye
irritation persists, get medical advice/attention.[4]
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 After inhalation: Move the person to fresh air. If the person feels unwell, call a poison center
or doctor.[4]

Disposal Plan

Proper disposal of Anthraflavic acid and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

o Chemical Waste: Unused Anthraflavic acid and solutions containing it must be disposed of
as hazardous chemical waste.[1][11] Do not dispose of it down the drain or with household
garbage.[1]

o Contaminated Materials: All disposable items that have come into contact with Anthraflavic
acid, such as gloves, wipes, and weighing papers, should be collected in a designated
hazardous waste container.[12]

e Labeling and Storage: All waste containers must be clearly labeled with the words
"Hazardous Waste" and the chemical name.[11] Store waste in a designated satellite
accumulation area away from incompatible materials.[11]

Experimental Workflow for Handling Anthraflavic
Acid
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Caption: Workflow for the safe handling of Anthraflavic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b191064?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/msds/39246m.pdf
https://www.sigmaaldrich.com/JP/ja/product/aldrich/a89502
https://www.caymanchem.com/product/39246/anthraflavic-acid
https://www.sigmaaldrich.com/US/en/sds/ALDRICH/A89502
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dihydroxyanthraquinone
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-Dihydroxyanthraquinone
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://ehs.ucsf.edu/labs-research/chemical-safety/chem-personal-protective-equipment-ppe
https://prod.wp.cdn.aws.wfu.edu/sites/208/2014/08/ehs-corrosives-wfu-sop.pdf
https://www.leelinework.com/what-ppe-should-you-wear-when-handling-acid/
https://uwm.edu/safety-health/chem-safety/
https://uwm.edu/safety-health/chem-safety/
https://nodglobal.com/project/what-type-of-protective-clothing-should-i-wear-when-working-with-formic-pro/
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://ehs.cornell.edu/book/export/html/1304
https://www.benchchem.com/product/b191064#personal-protective-equipment-for-handling-anthraflavic-acid
https://www.benchchem.com/product/b191064#personal-protective-equipment-for-handling-anthraflavic-acid
https://www.benchchem.com/product/b191064#personal-protective-equipment-for-handling-anthraflavic-acid
https://www.benchchem.com/product/b191064#personal-protective-equipment-for-handling-anthraflavic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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